Cas no 2631-68-7 (Benzene,1,3,5-trichloro-2,4,6-trinitro-)

• Product Name: Benzene,1,3,5-trichloro-2,4,6-trinitro-
• CAS No: 2631-68-7
• MF: C₆Cl₃N₃O₆
• MW: 316.439698219299
• CID: 256777
• PubChem ID: 17518
• Update Time: 2025-04-19

Benzene,1,3,5-trichloro-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3,5-trichloro-2,4,6-trinitro-
• 1,3,5-Trichloro-2,4,6-trinitrobenzene
• 1,3,5-trichlorotrinitrobenzene
• Bulbosan
• sym-Trichlorotrinitrobenzene
• TCTNB
• Trichloro-1,3,5-Trinitrobenzene
• Benzene,3,5-trichloro-2,4,6-trinitro-
• Trichloro-1,5-Trinitrobenzene
• 2,4,6-Trichlor-1,3,5-trinitrobenzol
• NSC 312457
• 2,4,6-trinitro-1,3,5-trichlorobenzene
• Q27262946
• NSC-312457
• 1,5-Trichloro-2,4,6-trinitrobenzene
• TRICHLORO-2,4,6-TRINITROBENZENE, 1,3,5-
• NSC312457
• SCHEMBL3476651
• Benzene, 1,3,5-trichloro-2,4,6-trinitro-
• NIOSH/DC2470000
• EINECS 220-115-1
• Benzene, 2,4,6-trichloro-1,3,5-trinitro-
• 2631-68-7
• NS00028085
• 5W43E2LG8X
• DC24700000
• AKOS000400738
• DTXSID4062565
• BRN 2063235
• 2,4,6-Trichloro-1,3,5-trinitrobenzene
• 1, 3, 5-trichloro-2, 4, 6-trinitrobenzene
• UNII-5W43E2LG8X
• 2,4,6-Trichlor-1,3,5-trinitrobenzol [German]
• 4-05-00-00758 (Beilstein Handbook Reference)

• Inchi： 1S/C6Cl3N3O6/c7-1-4(10(13)14)2(8)6(12(17)18)3(9)5(1)11(15)16
• InChI Key： LZMONXBJUOXABQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1[N+](=O)[O-])Cl)[N+](=O)[O-])Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 314.8854
• Monoisotopic Mass: 314.885268
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 138

Experimental Properties

• Density: 1.9924 (estimate)
• Boiling Point: 319.45°C (rough estimate)
• Flash Point: 197.9°C
• Refractive Index: 1.677
• PSA: 129.42
• LogP: 4.94100